Cas no 1024523-05-4 (1-(4-(1,2,4-Triazolyl)phenyl)-3-benzoylthiourea)

• Product Name: 1-(4-(1,2,4-Triazolyl)phenyl)-3-benzoylthiourea
• CAS No: 1024523-05-4
• MF: C₁₆H₁₃N₅OS
• MW: 323.372320890427
• MDL: MFCD08272819
• CID: 4677273
• Update Time: 2025-06-11

1-(4-(1,2,4-Triazolyl)phenyl)-3-benzoylthiourea Chemical and Physical Properties

Names and Identifiers

• 1-(4-(1,2,4-TRIAZOLYL)PHENYL)-3-BENZOYLTHIOUREA
• N-[[4-(1,2,4-triazol-1-yl)phenyl]carbamothioyl]benzamide
• 1-benzoyl-3-[4-(1H-1,2,4-triazol-1-yl)phenyl]thiourea
• 1-(4-(1,2,4-Triazolyl)phenyl)-3-benzoylthiourea

• MDL： MFCD08272819
• Inchi： 1S/C16H13N5OS/c22-15(12-4-2-1-3-5-12)20-16(23)19-13-6-8-14(9-7-13)21-11-17-10-18-21/h1-11H,(H2,19,20,22,23)
• InChI Key： HQFKDPZCCFBBTC-UHFFFAOYSA-N
• SMILES： S=C(NC(C1C=CC=CC=1)=O)NC1C=CC(=CC=1)N1C=NC=N1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 419
• Topological Polar Surface Area: 104

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylthioureas N-acyl-phenylthioureas

Additional information on 1-(4-(1,2,4-Triazolyl)phenyl)-3-benzoylthiourea

1-(4-(1,2,4-Triazolyl)phenyl)-3-benzoylthiourea: A Comprehensive Overview

1-(4-(1,2,4-Triazolyl)phenyl)-3-benzoylthiourea (CAS No. 1024523-05-4) is a versatile compound with significant potential in various fields of chemical and pharmaceutical research. This compound belongs to the class of thioureas and is characterized by its unique structural features, which include a triazolyl group and a benzoyl moiety. These structural elements contribute to its diverse biological activities and potential applications in drug discovery and development.

The triazole ring is a well-known pharmacophore that has been extensively studied for its broad spectrum of biological activities, including antifungal, antibacterial, and antiviral properties. The presence of this ring in 1-(4-(1,2,4-Triazolyl)phenyl)-3-benzoylthiourea enhances its ability to interact with various biological targets, making it a valuable candidate for further investigation.

The benzoyl group, on the other hand, is known for its ability to modulate the lipophilicity and electronic properties of molecules. This feature is crucial for optimizing the pharmacokinetic properties of potential drug candidates. The combination of the triazole ring and the benzoyl group in 1-(4-(1,2,4-Triazolyl)phenyl)-3-benzoylthiourea provides a unique molecular framework that can be tailored for specific therapeutic applications.

Recent studies have highlighted the potential of 1-(4-(1,2,4-Triazolyl)phenyl)-3-benzoylthiourea in various biological systems. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent antifungal activity against several clinically relevant fungal strains. The researchers found that the compound effectively inhibits the growth of Candida albicans and Aspergillus fumigatus, two common pathogens responsible for opportunistic infections in immunocompromised patients.

In another study published in the European Journal of Medicinal Chemistry, 1-(4-(1,2,4-Triazolyl)phenyl)-3-benzoylthiourea was evaluated for its anticancer properties. The results showed that the compound has significant cytotoxic effects on human cancer cell lines, including breast cancer (MCF-7), lung cancer (A549), and colon cancer (HCT-116) cells. The mechanism of action was attributed to the induction of apoptosis and cell cycle arrest at the G2/M phase.

The structural versatility of 1-(4-(1,2,4-Triazolyl)phenyl)-3-benzoylthiourea also makes it an attractive candidate for structure-activity relationship (SAR) studies. By modifying the substituents on the triazole ring or the benzoyl group, researchers can fine-tune the biological properties of the compound to optimize its therapeutic potential. This approach has been successfully employed in the development of several approved drugs, such as fluconazole and itraconazole.

In addition to its biological activities, 1-(4-(1,2,4-Triazolyl)phenyl)-3-benzoylthiourea has been studied for its physical and chemical properties. The compound is stable under standard laboratory conditions and can be synthesized using well-established methods. Its solubility profile can be adjusted by modifying the substituents on the molecule, making it suitable for various formulation strategies.

The synthesis of 1-(4-(1,2,4-Triazolyl)phenyl)-3-benzoylthiourea typically involves a multi-step process that includes the formation of an intermediate thiourea derivative followed by coupling with a substituted benzoyl chloride. This synthetic route allows for high yields and purity levels, making it feasible for large-scale production.

In conclusion, 1-(4-(1,2,4-Triazolyl)phenyl)-3-benzoylthiourea (CAS No. 1024523-05-4) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it an attractive candidate for further investigation and development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic uses.